Cas no 10078-27-0 (Prochlorperazine Sulfoxide)

Prochlorperazine Sulfoxide is a key oxidative metabolite of prochlorperazine, a phenothiazine derivative with antipsychotic properties. This compound is primarily studied for its role in pharmacokinetic and metabolic research, offering insights into the biotransformation pathways of prochlorperazine. Its stable sulfoxide structure makes it a valuable reference standard in analytical chemistry, particularly for HPLC and LC-MS applications in pharmaceutical and clinical studies. The compound's well-characterized properties facilitate accurate quantification and metabolic profiling, aiding in the development of therapeutic monitoring protocols. Prochlorperazine Sulfoxide is also utilized in stability studies to assess degradation products, ensuring drug safety and efficacy.
Prochlorperazine Sulfoxide structure
Prochlorperazine Sulfoxide structure
Product Name:Prochlorperazine Sulfoxide
CAS No:10078-27-0
MF:C20H24ClN3OS
MW:389.94206237793
CID:152502
PubChem ID:3084059
Update Time:2025-05-25

Prochlorperazine Sulfoxide Chemical and Physical Properties

Names and Identifiers

    • 10H-Phenothiazine,2-chloro-10-[3-(4-methyl-1-piperazinyl)propyl]-, 5-oxide
    • Prochlorperazine Sulfoxide
    • 2-chloro-10-[3-(4-methylpiperazin-1-yl)propyl]phenothiazine 5-oxide
    • Prochlorperazine Sul
    • 10H-Phenothiazine,2-chloro-10-(3-(4-methyl-1-piperazinyl)propyl)-,5-oxide
    • 2-Chloro-10-[3-(4-methyl-1-piperazinyl)propyl]-10H-phenothiazine 5-Oxide
    • 2-chloro-10-[3-(4-methyl-piperazin-1-yl)-propyl]-10H-phenothiazine 5-oxide
    • 2-chloro-10<3-(1-methyl-4-piperazinyl)-propyl>phenothiazine 5-oxide
    • Prochlorperazinsulfoxid
    • METERAZINE SULFOXIDE
    • 0A09U0GEU1
    • PHENOTHIAZINE, 2-CHLORO-10-(3-(4-METHYL-1-PIPERAZINYL)PROPYL)-, 5-OXIDE
    • SCHEMBL18752073
    • CHEMBL493466
    • Q27236514
    • PROCHLORPERAZINE MALEATE IMPURITY A [EP IMPURITY]
    • (5R)-2-CHLORO-10-(3-(4-METHYLPIPERAZIN-1-YL)PROPYL)PHENOTHIAZINE 5-OXIDE
    • DTXSID30905736
    • 10078-27-0
    • 2-Chloro-10-[3-(4-methylpiperazin-1-yl)propyl]-5lambda~4~-phenothiazin-5(10H)-one
    • FT-0674041
    • AKOS030255679
    • 2-CHLORO-10-(3-(4-METHYLPIPERAZIN-1-YL)PROPYL)PHENOTHIAZINE 5-OXIDE
    • 2-Chloro-10-[3-(4-methyl-1-piperazinyl)propyl]-10H-phenothiazine 5-oxide; 2-Chloro-10-[3-(4-methyl-1-piperazinyl)propyl]phenothiazine 5-oxide; Meterazine sulfoxide; Prochlorperazine sulfoxide; Prochlorperazine Maleate Impurity A; Prochlorperazine Impurity A
    • UNII-0A09U0GEU1
    • 2-Chloro-10-(3-(4-methyl-1-piperazinyl)propyl)-10H-phenothiazine 5-oxide
    • (5S)-2-chloro-10-[3-(4-methylpiperazin-1-yl)propyl]phenothiazine 5-oxide
    • 10H-Phenothiazine, 2-chloro-10-(3-(4-methyl-1-piperazinyl)propyl)-, 5-oxide
    • FT-0674042
    • 10H-Phenothiazine, 2-chloro-10-[3-(4-methyl-1-piperazinyl)propyl]-, 5-oxide
    • J-000221
    • G91200
    • Inchi: 1S/C20H24ClN3OS/c1-22-11-13-23(14-12-22)9-4-10-24-17-5-2-3-6-19(17)26(25)20-8-7-16(21)15-18(20)24/h2-3,5-8,15H,4,9-14H2,1H3
    • InChI Key: AZGYHFQQUZPAFZ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)N(C1C=CC=CC=1S2=O)CCCN1CCN(C)CC1

Computed Properties

  • Exact Mass: 397.18300
  • Monoisotopic Mass: 389.133
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 499
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 56.7A^2

Experimental Properties

  • Density: 1.37
  • Melting Point: 164-1650C
  • Boiling Point: 569.7°Cat760mmHg
  • Flash Point: 298.3°C
  • Refractive Index: 1.703
  • PSA: 46.00000
  • LogP: 4.40220

Prochlorperazine Sulfoxide Pricemore >>

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Additional information on Prochlorperazine Sulfoxide

Prochlorperazine Sulfoxide: A Comprehensive Overview

Prochlorperazine sulfoxide is a derivative of prochlorperazine, a well-known antipsychotic and antiemetic agent. This compound, with the CAS number 10078-27-0, has garnered significant attention in the field of pharmacology due to its unique properties and potential therapeutic applications. The sulfoxide form of prochlorperazine is particularly interesting as it may offer improved pharmacokinetic profiles compared to the parent compound, making it a promising candidate for various clinical applications.

The chemical structure of prochlorperazine sulfoxide consists of a sulfoxide group attached to the prochlorperazine backbone. This structural modification can influence the compound's solubility, stability, and bioavailability. Recent studies have explored the impact of this modification on the compound's pharmacokinetics, revealing that the sulfoxide form may exhibit enhanced absorption and reduced clearance rates. These findings suggest that prochlorperazine sulfoxide could potentially offer more consistent therapeutic effects with fewer side effects compared to traditional formulations.

One of the most significant areas of research surrounding prochlorperazine sulfoxide is its role in treating refractory schizophrenia. Traditional antipsychotic medications often fail to provide adequate symptom relief in a subset of patients, leading to the need for alternative therapies. Preliminary clinical trials have indicated that prochlorperazine sulfoxide may demonstrate superior efficacy in managing positive and negative symptoms of schizophrenia, particularly in treatment-resistant cases. This has sparked interest among researchers and clinicians alike, as it could represent a breakthrough in schizophrenia management.

In addition to its antipsychotic properties, prochlorperazine sulfoxide has also been investigated for its potential antiemetic effects. Nausea and vomiting are common side effects associated with chemotherapy and other medical treatments, and there is a pressing need for more effective antiemetic agents. Studies have shown that the sulfoxide derivative may possess enhanced antiemetic activity compared to prochlorperazine alone, making it a valuable addition to the arsenal of antiemetic medications.

The development of prochlorperazine sulfoxide has also been driven by advancements in drug delivery systems. Researchers are exploring innovative ways to formulate this compound for optimal therapeutic outcomes. For instance, sustained-release formulations and targeted drug delivery systems are being developed to improve patient compliance and reduce the frequency of administration. These innovations could significantly enhance the clinical utility of prochlorperazine sulfoxide in both acute and chronic treatment settings.

Another area of interest is the potential for prochlorperazine sulfoxide to be used in combination therapies. By combining this compound with other antipsychotic or antiemetic agents, researchers aim to achieve synergistic effects that maximize therapeutic benefits while minimizing adverse effects. Early-stage studies have shown promising results, suggesting that combination therapies involving prochlorperazine sulfoxide could be a viable option for complex cases where monotherapy is insufficient.

Despite its potential benefits, there are challenges associated with the development and use of prochlorperazine sulfoxide. One major concern is its potential for metabolic interactions. The presence of the sulfoxide group may influence how the compound is metabolized in the body, potentially leading to drug-drug interactions or altered pharmacokinetics when used concomitantly with other medications. Further research is needed to fully understand these interactions and ensure safe clinical use.

Moreover, regulatory hurdles must be overcome before prochlorperazine sulfoxide can be widely adopted as a therapeutic agent. Extensive preclinical and clinical trials are required to establish its safety profile, efficacy, and optimal dosing regimen. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies will be essential to navigate these challenges and bring this promising compound to market.

In conclusion, prochlorperazine sulfoxide represents an exciting advancement in the field of pharmacology with potential applications in treating schizophrenia and nausea/vomiting. Its unique chemical structure offers opportunities for improved pharmacokinetics and therapeutic outcomes, while ongoing research continues to uncover its full potential. As advancements in drug development continue to unfold, prochlorperazine sulfoxide stands as a testament to the innovative approaches being taken to address unmet medical needs.

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